Methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate
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Overview
Description
“Methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate” is a chemical compound that contains a 1,3,4-thiadiazole ring, which is a five-member heterocyclic moiety . This compound is related to other 1,3,4-thiadiazole derivatives, which have been the subject of considerable interest for designing new antitumor agents .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, novel 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-arylacetamide derivatives have been synthesized efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide .Molecular Structure Analysis
The molecular structure of “this compound” is likely to be similar to other 1,3,4-thiadiazole derivatives. For instance, a compound with a 1,3,4-thiadiazole ring connected by a –S–CH2–CH2–S– bridge to a 4-methyl coumarin has been reported .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in the retrieved data, 1,3,4-thiadiazole derivatives are known to have a wide range of therapeutic activities, including antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial activities .Scientific Research Applications
Corrosion Inhibition : Research shows the effectiveness of thiadiazole derivatives, including compounds similar to Methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate, in inhibiting the corrosion of metals. These compounds act as mixed-type inhibitors, blocking active sites on metal surfaces, and their adsorption on metals follows Langmuir's adsorption isotherm, suggesting a potential application in industrial corrosion protection (Quraishi & Khan, 2006).
Pharmacological Potential : Thiadiazole derivatives have been synthesized and evaluated for their antidepressant and anxiolytic activities. Some of these compounds show marked efficiency comparable to reference drugs, indicating their potential in developing new therapeutic agents (Clerici et al., 2001).
Material Science : The study of molecular forces and crystal structures of thiadiazole compounds offers insights into the design of organometallic materials. For example, research on the crystal structure of related thiadiazole derivatives has elucidated various molecular forces, contributing to the understanding of material properties and the development of new materials (Fülöp et al., 1987).
Photodynamic Therapy : Thiadiazole derivatives have been investigated for their photophysical and photochemical properties, with findings suggesting their application in photodynamic therapy for cancer treatment. The high singlet oxygen quantum yield of certain compounds highlights their potential as photosensitizers in medical applications (Pişkin et al., 2020).
Antimicrobial and Antifungal Properties : The synthesis and biological evaluation of thiadiazole derivatives have revealed their significant antidepressant, anxiolytic, and anticonvulsant activities. Additionally, some compounds exhibit notable antimicrobial and antifungal properties, suggesting their use in treating various infections (Sharma et al., 2011).
Future Directions
Mechanism of Action
Target of Action
Compounds with a similar 1,3,4-thiadiazole scaffold have been reported to exhibit anticonvulsant activity , inhibit replication of bacterial and cancer cells , and degrade fibronectin, laminin, gelatins of type I, III, IV, and V; collagens III, IV, X, and IX, and cartilage proteoglycans .
Mode of Action
1,3,4-thiadiazole derivatives have been reported to prevent neurons from firing in the brain by releasing chloride ions due to the gabaa pathway . They also have the ability to disrupt processes related to DNA replication .
Biochemical Pathways
It can be inferred from the mode of action that it may affect the gabaa pathway and DNA replication processes .
Result of Action
Based on the reported activities of similar compounds, it may result in the inhibition of neuronal firing , disruption of DNA replication , and degradation of various proteins and collagens .
properties
IUPAC Name |
methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2S2/c1-3(4(10)11-2)12-6-9-8-5(7)13-6/h3H,1-2H3,(H2,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSAMWAYQZUBLSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC1=NN=C(S1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
897288-48-1 |
Source
|
Record name | methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]propanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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